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Introduction

A thorough understanding of the behavior of gases is critical for success on the MCAT, as

these principles underpin numerous physiological and chemical processes. Gas laws describe

the relationships between pressure, volume, temperature, and the number of moles of a gas.

For professionals in research and drug development, a fundamental mastery of these concepts

is essential for interpreting experimental data related to gaseous reactants or products and

understanding physiological gas exchange. These notes provide a systematic protocol for

analyzing and solving MCAT-style problems involving gas laws.

Protocol I: Foundational Principles and Key Equations
The behavior of ideal gases is governed by a set of fundamental laws. An ideal gas is a

theoretical gas whose particles have negligible volume and no intermolecular forces.[1] While

no real gas is truly ideal, most gases behave nearly ideally under the conditions of high

temperature and low pressure commonly encountered on the MCAT.[2][3] The core

relationships are derived from the Ideal Gas Law and are summarized below.
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Law Equation Constants
Relationship
Described

Ideal Gas Law PV = nRT
R (Ideal Gas

Constant)

Relates the four

macroscopic

properties of a gas at

a static state.[3]

Combined Gas Law
(P₁V₁)/(n₁T₁) =

(P₂V₂)/(n₂T₂)
R

Relates the properties

of a gas under two

different sets of

conditions.

Boyle's Law P₁V₁ = P₂V₂ n, T

Pressure is inversely

proportional to

Volume.[2][4]

Charles's Law V₁/T₁ = V₂/T₂ n, P

Volume is directly

proportional to

Temperature (in

Kelvin).[2][5]

Gay-Lussac's Law P₁/T₁ = P₂/T₂ n, V

Pressure is directly

proportional to

Temperature (in

Kelvin).[4]

Avogadro's Law V₁/n₁ = V₂/n₂ P, T

Volume is directly

proportional to the

number of moles.[2]

Dalton's Law
P_total = P_A + P_B +

...P_A = X_A * P_total
V, T

The total pressure of a

gas mixture is the sum

of the partial

pressures of its

components.[6][7]

Key Constants and Conditions:
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Ideal Gas Constant (R): 0.0821 L·atm/(mol·K) or 8.314 J/(mol·K). The value used depends

on the units of pressure and volume given in the problem.

Standard Temperature and Pressure (STP): 273.15 K (0°C) and 1 atm.[4]

Molar Volume at STP: One mole of an ideal gas occupies 22.4 L at STP.[8]

Logical Workflow for Problem Solving
A systematic approach is crucial for efficiently and accurately solving gas law problems on the

MCAT. The following logical workflow guides the selection of the appropriate law and ensures

all parameters are correctly handled.
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Diagram 1: MCAT Gas Law Problem-Solving Workflow

Problem Analysis

Law Selection

Calculation

Read the problem and identify all given variables (P, V, n, T)

Is the gas in a static state or are conditions changing?

Static State

 Static

Changing Conditions

 Changing

Is it a mixture of gases?
Use Combined Gas Law

(P₁V₁)/(n₁T₁) = (P₂V₂)/(n₂T₂)

Use Ideal Gas Law
PV = nRT

 No

Use Dalton's Law
P_total = ΣP_i

P_i = X_i * P_total

 Yes

Convert all units to be consistent.
CRITICAL: Temperature must be in Kelvin (K = °C + 273).

Are n and T constant? (Boyle's)
Are n and P constant? (Charles's)

Are n and V constant? (Gay-Lussac's)

Rearrange the equation and solve for the unknown variable.

Perform a conceptual check.
Does the answer make sense based on the relationships?

Click to download full resolution via product page

Caption: A flowchart detailing the logical steps to solve MCAT gas law problems.
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Application Protocol: Step-by-Step Methodology
1. System Identification and Variable Tabulation:

Carefully read the problem to determine the initial and final states of the gaseous system.

Identify all known variables (Pressure, Volume, moles, Temperature) and the unknown

variable the question asks for.

Organize this information in a table. This is especially useful for problems involving changing

conditions.

2. Unit Conversion (Mandatory):

Temperature: Always convert temperature from Celsius (°C) to Kelvin (K) using the formula:

K = °C + 273.15.[8] Gas law calculations are invalid with Celsius temperatures.[3]

Pressure and Volume: Ensure the units for pressure (e.g., atm, kPa, mmHg) and volume

(e.g., L, mL) are consistent with the chosen value of the ideal gas constant, R.

3. Selection of the Appropriate Gas Law:

Use the workflow (Diagram 1) to select the correct formula.

If the problem involves a change in conditions (e.g., a piston moving, a change in

temperature), the Combined Gas Law is the most robust starting point.[9]

If any variables are held constant, they can be canceled from the Combined Gas Law to

yield the simpler laws (Boyle's, Charles's, etc.). For instance, if temperature and moles are

constant, (P₁V₁)/(n₁T₁) = (P₂V₂)/(n₂T₂) simplifies to P₁V₁ = P₂V₂.

4. Algebraic Solution and Conceptual Verification:

Rearrange the chosen equation to solve for the unknown variable.

Substitute the known values and calculate the result.
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Conceptual Check: Verify if the answer is logical. For example, according to Boyle's law, if

you increase the pressure on a gas, its volume should decrease.[2] If your calculation shows

an increase, re-check your work.

Relationships Among Gas Laws
The simpler gas laws are special cases of the Ideal Gas Law where certain variables are held

constant. Understanding this hierarchy simplifies memorization and application.

Diagram 2: Derivation of Gas Laws from the Ideal Gas Law

Ideal Gas Law
PV = nRT

Boyle's Law
P ∝ 1/V

 Constant n, T

Charles's Law
V ∝ T

 Constant n, P

Gay-Lussac's Law
P ∝ T

 Constant n, V

Avogadro's Law
V ∝ n

 Constant P, T

Click to download full resolution via product page

Caption: Relationship between the Ideal Gas Law and its derivatives.

Experimental Protocols & Practice Problems
Experiment 1: Isobaric Expansion of a Gas (Charles's
Law)
Protocol: A sample of 2.0 L of an ideal gas is contained within a cylinder fitted with a frictionless

piston that maintains a constant pressure of 1 atm. The initial temperature of the gas is 27°C.

The cylinder is heated until the volume expands to 4.0 L. Determine the final temperature of the

gas in Celsius.

Data Table:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://jackwestin.com/resources/mcat-content/gas-phase/ideal-gas
https://www.benchchem.com/product/b1228189?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Variable Initial State (1) Final State (2) Constant

Pressure (P) 1 atm 1 atm Yes

Volume (V) 2.0 L 4.0 L No

Temperature (T) 27°C ? No

Moles (n) Constant Constant Yes

Solution:

System Identification: A fixed amount of gas (n is constant) is heated at constant pressure

(isobaric process). Conditions are changing.

Unit Conversion: Convert the initial temperature to Kelvin.

T₁ = 27°C + 273.15 = 300.15 K.

Law Selection: Since n and P are constant, we use Charles's Law: V₁/T₁ = V₂/T₂.[5]

Solve for Unknown: Rearrange to solve for T₂.

T₂ = T₁ * (V₂ / V₁)

T₂ = 300.15 K * (4.0 L / 2.0 L) = 600.3 K.

Final Conversion: Convert the final temperature back to Celsius as requested.

T₂ = 600.3 K - 273.15 = 327.15°C.

Conceptual Check: The volume doubled, so the absolute temperature should also double,

which it did (300 K to 600 K). The result is logical.

Experiment 2: Gas Mixture in a Rigid Container (Dalton's
Law)
Protocol: A rigid 10 L container at 298 K holds a mixture of 0.2 moles of Oxygen (O₂) and 0.8

moles of Nitrogen (N₂). Calculate the partial pressure of O₂ and the total pressure inside the
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container.

Data Table:

Component Moles (n) Mole Fraction (X) Partial Pressure (P)

Oxygen (O₂) ** 0.2 mol ? ?

Nitrogen (N₂) ** 0.8 mol ? ?

Total 1.0 mol 1.0 ?

Solution:

System Identification: A static mixture of non-reacting gases in a container of fixed volume

and temperature.

Calculate Mole Fractions (X): The mole fraction of a gas is the moles of that gas divided by

the total moles.[7]

X_O₂ = n_O₂ / n_total = 0.2 mol / 1.0 mol = 0.2

X_N₂ = n_N₂ / n_total = 0.8 mol / 1.0 mol = 0.8

Calculate Total Pressure (P_total): Use the Ideal Gas Law for the total mixture.

P_total = (n_total * R * T) / V

P_total = (1.0 mol * 0.0821 L·atm/(mol·K) * 298 K) / 10 L

P_total ≈ 2.45 atm.

Calculate Partial Pressure (P_O₂): Use Dalton's Law: P_A = X_A * P_total.[10]

P_O₂ = X_O₂ * P_total = 0.2 * 2.45 atm = 0.49 atm.

Conceptual Check: The mole fraction of oxygen is 20% of the total, so its partial pressure

should be 20% of the total pressure. 0.49 atm is indeed 20% of 2.45 atm. The result is

consistent.
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Experiment 3: Scuba Diving Application (Combined Gas
Law)
Protocol: A scuba diver's lungs hold 6.0 L of air at a depth where the pressure is 3.0 atm and

the temperature is 20°C. If the diver ascends to the surface where the pressure is 1.0 atm and

the water temperature is 27°C, what is the new volume of air in the lungs, assuming the diver

holds their breath?

Data Table:

Variable Initial State (1) Final State (2) Constant

Pressure (P) 3.0 atm 1.0 atm No

Volume (V) 6.0 L ? No

Temperature (T) 20°C 27°C No

Moles (n) Constant Constant Yes

Solution:

System Identification: A fixed amount of gas (air in the lungs) is subjected to changing

pressure and temperature.

Unit Conversion: Convert both temperatures to Kelvin.

T₁ = 20°C + 273.15 = 293.15 K.

T₂ = 27°C + 273.15 = 300.15 K.

Law Selection: Since n is constant, the Combined Gas Law (P₁V₁)/T₁ = (P₂V₂)/T₂ is

appropriate.

Solve for Unknown: Rearrange to solve for V₂.

V₂ = V₁ * (P₁/P₂) * (T₂/T₁)

V₂ = 6.0 L * (3.0 atm / 1.0 atm) * (300.15 K / 293.15 K)
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V₂ ≈ 6.0 L * 3 * 1.024 ≈ 18.4 L.

Conceptual Check: The pressure decreased by a factor of three, which would cause the

volume to triple (to 18 L). The temperature increased slightly, which would cause a slight

additional increase in volume. The final answer of 18.4 L is logical and highlights the danger

of ascending too quickly while diving.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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